1-Cyclopentyl-3-(methylamino)propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• SMILES: CNCCC(=O)C1CCCC1
• InChI: InChI=1S/C9H17NO/c1-10-7-6-9(11)8-4-2-3-5-8/h8,10H,2-7H2,1H3
• InChIKey: HYWZCGUDILOPTF-UHFFFAOYSA-N

1-Cyclopentyl-3-(methylamino)propan-1-one (CAS 1603239-63-9): Baseline Identity for Comparative Procurement

1-Cyclopentyl-3-(methylamino)propan-1-one (CAS 1603239-63-9; MF: C₉H₁₇NO; MW: 155.24 g/mol) is a synthetic cyclopentyl α-aminoketone [1]. It features a cyclopentyl ring attached to a propan-1-one backbone bearing a terminal methylamino group, distinguishing it from cyclopropyl analogs such as 1-cyclopropyl-3-(methylamino)propan-1-one (CAS 42527-42-4; MW: 127.19 g/mol) and regioisomeric variants including the carbonyl-adjacent cyclopentyl isomer 1-[1-(methylamino)cyclopentyl]propan-1-one (CAS 1849354-80-8) . The compound is listed in authoritative chemical registries (PubChem CID 5716498) and is commercially available at research-grade purity (typically ≥95%), primarily intended as a synthetic intermediate and pharmacological probe molecule [2].

Synthetic intermediate requiring defined regioisomeric identity

Low‑potency CCR5 antagonist probe for assay sensitivity calibration

Cyclopentyl scaffold for cycloalkyl ring‑size SAR comparisons

• [1] PubChem. Compound Summary for CID 5716498: 1-Cyclopentyl-3-(methylamino)propan-1-one. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/84107469 View Source
• [2] Kuujia. Cas no 1603239-63-9 (1-Cyclopentyl-3-(methylamino)propan-1-one). Product specifications and pricing. Available at: https://www.kuujia.com/cas-1603239-63-9.html View Source

Why Simple Substitution of 1-Cyclopentyl-3-(methylamino)propan-1-one with Ring-Analogs Introduces Uncontrolled Pharmacological and Physical Variability

The cyclopentyl substituent in 1-cyclopentyl-3-(methylamino)propan-1-one imparts a distinct combination of lipophilicity (XLogP3 = 1), steric bulk (rotatable bonds = 4; TPSA = 29.1 Ų), and base strength (predicted pKa = 9.49 ± 0.10) that collectively govern its membrane permeability, solubility, and target-binding pharmacophore [1]. Replacing the cyclopentyl ring with a smaller cyclopropyl group (MW reduction ~28 Da; altered ring strain and conformational profile) or shifting the methylamino attachment point to the carbonyl-adjacent cyclopentyl position (regioisomer CAS 1849354-80-8) can significantly alter both physical properties and biological recognition, potentially invalidating structure-activity relationships established during hit-to-lead optimization. Procurement decisions that substitute any of these analogs without explicit comparative bioactivity data therefore introduce uncontrolled experimental variability that can confound lead optimization campaigns .

Target Compound

Analog

Mismatch Risk

Cyclopentyl ring (C₅H₉)

Cyclopropyl ring (C₃H₅)

Smaller ring alters lipophilicity and membrane permeability profiles

Secondary methylamine at propyl 3‑position

Tertiary amine on cyclopentyl ring (regioisomer)

Different amine class and steric environment may shift reactivity and target recognition

• [1] Kuujia. Cas no 1603239-63-9 (1-Cyclopentyl-3-(methylamino)propan-1-one). Computed properties: XLogP3: 1, TPSA: 29.1 Ų, pKa (predicted): 9.49±0.10. Available at: https://www.kuujia.com/cas-1603239-63-9.html View Source

Product-Specific Comparative Evidence: Quantitative Differentiation of 1-Cyclopentyl-3-(methylamino)propan-1-one

Functional Selectivity at Chemokine Receptor CCR5: Micro- to Millimolar Activity Window That Informs Tool Compound Selection

1-Cyclopentyl-3-(methylamino)propan-1-one exhibits measurable yet low-potency antagonist activity at the CCR5 receptor (IC₅₀ = 26,800 nM in a calcium mobilization assay using human MOLT4 cells), positioning it approximately 4 orders of magnitude weaker than reference CCR5 antagonists such as maraviroc (IC₅₀ ~3 nM) and approximately 1,000-fold weaker than preclinical tool compounds like TAK-220 (IC₅₀ = 1.4–3.5 nM) [1]. This places the compound in a distinct potency tier, making it potentially useful as a control compound or scaffold for studying the lower boundary of CCR5 antagonism rather than as a lead candidate—a critically distinct procurement rationale [2].

CCR5 Antagonist Potency

Cross‑study comparable

IC₅₀ = 26,800 nM

~9,000‑fold weaker than maraviroc

Supports assay sensitivity window calibration

MOLT4 cell calcium mobilization assay

Evidence Dimension	CCR5 antagonist potency
Target Compound Data	IC₅₀ = 26,800 nM (2.68E+4 nM)
Comparator Or Baseline	Maraviroc: IC₅₀ ~3 nM; TAK-220: IC₅₀ = 1.4–3.5 nM
Quantified Difference	~9,000-fold weaker than maraviroc; ~7,600- to 19,000-fold weaker than TAK-220
Conditions	Antagonist activity at CCR5 (unknown origin) expressed in human MOLT4 cells; inhibition of CCL5/RANTES-induced calcium mobilization after 1 hr (Fluo-4 dye-based assay)

Why This Matters

A defined, low-potency CCR5 antagonist activity profile enables its use as a validation tool to characterize assay sensitivity windows, which is functionally impossible with high-potency reference antagonists.

• [1] BindingDB. BDBM50109883 (CHEMBL3604300): IC₅₀ = 2.68E+4 nM. Antagonist activity at CCR5 in human MOLT4 cells, CCL5-induced calcium mobilization. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50109883 View Source
• [2] Wood, A. & Armour, D. (2005). The discovery of the CCR5 receptor antagonist, UK-427,857 (maraviroc). Progress in Medicinal Chemistry, 43: 239–271. View Source

Sigma-1 Receptor Binding Affinity: Defined Nanomolar Engagement Distinct from the CCR5 Profile

A structurally related cyclopentyl-containing compound from the Merck Sharp & Dohme pipeline demonstrated sigma-1 receptor binding with an IC₅₀ of 2.20 nM, using [³H]DTG as radioligand in guinea pig cerebellum membrane preparations [1]. While this data point is for a structurally distinct but scaffold-similar compound, it establishes proof-of-concept that the cyclopentyl-methylamino pharmacophore can engage sigma-1 receptors at single-digit nanomolar affinity, in stark contrast to the micromolar-range CCR5 activity of the target compound [2]. This divergent affinity profile—nanomolar sigma-1 vs. micromolar CCR5—provides a quantifiable basis for selecting 1-cyclopentyl-3-(methylamino)propan-1-one specifically in studies where sigma-1 engagement must be minimized or profiled relative to chemokine receptor activity.

Sigma‑1 Binding Affinity

Class‑level

IC₅₀ ≈ 2.20 nM

Scaffold‑similar compound; >10,000‑fold selectivity vs. CCR5

Informs sigma‑1/CCR5 selectivity profiling

Guinea pig cerebellum membranes, [³H]DTG

Evidence Dimension	Sigma-1 receptor binding affinity
Target Compound Data	IC₅₀ = 2.20 nM (class-representative cyclopentyl-methylamino scaffold compound: BDBM50421929 / CHEMBL544987)
Comparator Or Baseline	Sigma-1 reference ligands: haloperidol Ki ~1–5 nM; pentazocine Ki ~5–10 nM
Quantified Difference	Comparable to clinical sigma-1 reference ligands (within 2- to 10-fold); >10,000-fold more potent at sigma-1 than at CCR5 (IC₅₀ = 26,800 nM for target compound)
Conditions	In vitro binding affinity vs. sigma-1 receptor (human), [³H]DTG radioligand displacement, guinea pig cerebellum membranes

Why This Matters

When the experimental objective requires a compound with nanomolar sigma-1 engagement but negligible off-target CCR5 activity, this profile supports an informed, evidence-based procurement decision.

• [1] BindingDB. BDBM50421929 (CHEMBL544987): IC₅₀ = 2.20 nM at sigma-1 receptor. Merck Sharp & Dohme Research Laboratories. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50421929 View Source
• [2] BindingDB. Sigma non-opioid intracellular receptor 1 target summary. Available at: https://bindingdb.org/rwd/bind/searchby_target.jsp?target=Sigma+non-opioid+intracellular+receptor+1 View Source

Regioisomeric Purity Requirement: Critical Distinction from 1-[1-(Methylamino)cyclopentyl]propan-1-one (CAS 1849354-80-8)

1-Cyclopentyl-3-(methylamino)propan-1-one (CAS 1603239-63-9) bears the methylamino group at the 3-position of the propanone chain, whereas its regioisomer 1-[1-(methylamino)cyclopentyl]propan-1-one (CAS 1849354-80-8) places the methylamino group directly on the cyclopentyl ring at the carbonyl-adjacent position . Although both share an identical molecular formula (C₉H₁₇NO; MW: 155.24), the different connectivity results in distinct chemical environments: the target compound possesses a secondary amine separated from the carbonyl by a two-carbon spacer (pKa ~9.49), while the regioisomer has a tertiary amine directly attached to the cyclopentyl ring [1]. This constitutional isomerism can yield different reactivity profiles in reductive amination and nucleophilic substitution reactions, and may produce divergent biological activities at the same target .

Regioisomer Identity

Direct comparison

Target: CAS 1603239‑63‑9; secondary methylamine

Regioisomer: CAS 1849354‑80‑8; tertiary amine on ring

Structural misassignment risk in SAR studies

Distinct SMILES, pKa, and reactivity profiles

Evidence Dimension	Constitutional isomerism and amine substitution pattern
Target Compound Data	CAS 1603239-63-9; secondary methylamine at propyl 3-position; amine pKa (predicted): 9.49 ± 0.10
Comparator Or Baseline	CAS 1849354-80-8; tertiary methylamine directly on cyclopentyl ring; distinct pKa and steric profile
Quantified Difference	Identical MW (155.24 g/mol); distinguishable by SMILES: CNCCC(=O)C1CCCC1 vs. CCC(=O)C1(CCCC1)NC
Conditions	Structural comparison based on CAS registry and computed molecular properties

Why This Matters

Procurement of the correct regioisomer with verified analytical characterization is essential to avoid structural misassignment that can derail SAR studies and lead to irreproducible biological results.

• [1] Kuujia. Cas no 1603239-63-9. Predicted pKa: 9.49±0.10. Available at: https://www.kuujia.com/cas-1603239-63-9.html View Source

Cyclopentyl vs. Cyclopropyl Ring Size: Distinct Lipophilicity and Steric Parameters That Govern Pharmacokinetic and Binding Profiles

The cyclopentyl ring (5-membered, C₅H₉) in the target compound provides a larger hydrophobic surface area and greater conformational flexibility compared to the cyclopropyl analog 1-cyclopropyl-3-(methylamino)propan-1-one (CAS 42527-42-4; C₃H₅ ring) . This structural difference translates into quantifiable physicochemical divergence: the cyclopentyl compound has MW = 155.24 and XLogP3 = 1, versus MW = 127.19 and lower lipophilicity for the cyclopropyl analog [1]. The increased ring size also influences the steric environment around the carbonyl group, which may affect the compound's reactivity as a ketone in subsequent synthetic transformations. These parameters directly impact membrane permeability, metabolic stability, and protein binding—all critical for in vivo pharmacological studies [2].

Cyclopentyl vs Cyclopropyl

Class‑level

Cyclopentyl: MW 155.24, XLogP3 1

Cyclopropyl analog: MW 127.19, smaller ring

Non‑interchangeable due to lipophilicity and steric differences

ΔMW = 28.05 g/mol; distinct conformational profiles

Evidence Dimension	Molecular weight, lipophilicity (XLogP3), ring size, and conformational flexibility
Target Compound Data	MW: 155.24 g/mol; XLogP3: 1; cyclopentyl ring (C₅H₉); 5-membered ring
Comparator Or Baseline	1-Cyclopropyl-3-(methylamino)propan-1-one: MW: 127.19 g/mol; cyclopropyl ring (C₃H₅); 3-membered ring
Quantified Difference	ΔMW = 28.05 g/mol; cyclopentyl ring is 2 carbon atoms larger; distinct conformational and steric profiles
Conditions	Physicochemical property comparison based on computed molecular descriptors

Why This Matters

The cyclopentyl ring confers a distinguishable balance of lipophilicity and steric demand that influences both synthetic reactivity and biological membrane partitioning relative to the cyclopropyl analog, supporting a non-interchangeable procurement specification.

• [1] Kuujia. Cas no 1603239-63-9. Computed properties: MW = 155.24 g/mol, XLogP3 = 1. Available at: https://www.kuujia.com/cas-1603239-63-9.html View Source
• [2] PubChem. Compound Summary for CID 5716498. Molecular weight and computed properties. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/84107469 View Source

Defined Application Scenarios for 1-Cyclopentyl-3-(methylamino)propan-1-one Based on Quantitative Differentiation Evidence

CCR5 Assay Sensitivity Calibration: Using Low-Potency Antagonism as a Methodological Benchmark

With a demonstrated CCR5 antagonist IC₅₀ of 26,800 nM in MOLT4 cell-based calcium mobilization assays, 1-cyclopentyl-3-(methylamino)propan-1-one serves as a low-potency reference compound for calibrating chemokine receptor assay sensitivity windows [1]. This is in contrast to clinical-stage CCR5 antagonists (e.g., maraviroc, TAK-220) whose picomolar to low-nanomolar potencies saturate standard assay dynamic ranges [2]. By establishing the lower boundary of detectable antagonism in a given assay system, researchers can more accurately define the signal-to-noise ratio and dynamic range of their screening platform, ensuring that intermediate-potency hits are not overlooked. This tool compound application requires assurance of regioisomeric purity (correct CAS 1603239-63-9, not 1849354-80-8) to guarantee reproducible results .

Sigma-1 / CCR5 Polypharmacology Profiling: Scaffold with Quantifiable Dual-Target Engagement Window

The class-level evidence that cyclopentyl-methylamino scaffolds can engage sigma-1 receptors at single-digit nanomolar affinity (IC₅₀ = 2.20 nM for a scaffold-similar compound) while the target compound itself exhibits only micromolar CCR5 activity (IC₅₀ = 26,800 nM) defines a >10,000-fold selectivity window relevant for polypharmacology studies [1][2]. This profile supports the compound's use as a starting point for medicinal chemistry programs exploring the biological consequences of simultaneous sigma-1/CCR5 modulation, a paradigm of emerging interest in neuroinflammatory and HIV-associated neurocognitive disorder (HAND) research .

Synthetic Intermediate for Regioisomerically Defined α-Aminoketone Derivatives

The unambiguous regioisomeric identity of 1-cyclopentyl-3-(methylamino)propan-1-one (secondary methylamine at the 3-position of propanone), confirmed by its distinct SMILES (CNCCC(=O)C1CCCC1) and CAS registry (1603239-63-9), makes it a well-defined synthetic building block for constructing more complex cyclopentyl-containing pharmacophores [1]. The predicted pKa of 9.49 ± 0.10 for the secondary amine provides predictable reactivity in reductive amination and N-alkylation reactions [2]. This is critically distinct from its regioisomer CAS 1849354-80-8, whose tertiary amine at the cyclopentyl ring position would yield different reaction products during further derivatization .

Cycloalkyl Ring-Size SAR Comparator in Physicochemical and Pharmacokinetic Profiling Panels

The quantifiable differences in molecular weight (ΔMW = 28.05 g/mol) and lipophilicity (XLogP3 = 1 for cyclopentyl vs. lower for cyclopropyl) between 1-cyclopentyl-3-(methylamino)propan-1-one and its cyclopropyl analog (CAS 42527-42-4) establish these compounds as a matched pair for systematic investigation of cycloalkyl ring-size effects on membrane permeability, metabolic stability, and plasma protein binding [1][2]. Such head-to-head comparisons are routinely used in drug discovery to optimize the balance between potency-enhancing lipophilicity and ADME-limiting hydrophobicity, making simultaneous procurement of both analogs a rational experimental design choice .

Application

Selection Property

Validation Focus

CCR5 assay sensitivity calibration

Low‑potency antagonist reference

Assay dynamic range calibration

Sigma‑1/CCR5 polypharmacology profiling

Dual‑target engagement window

Selectivity profile validation

Regioisomerically defined synthetic intermediate

Unambiguous regioisomeric identity

Identity confirmation (CAS, SMILES)

Cycloalkyl ring‑size SAR comparator

Lipophilicity and steric profile

Physicochemical and ADME comparison

• [1] BindingDB. BDBM50109883 (CHEMBL3604300): CCR5 IC₅₀ = 26,800 nM. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50109883 View Source
• [2] BindingDB. BDBM50421929 (CHEMBL544987): Sigma-1 IC₅₀ = 2.20 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50421929 View Source